Cas no 172215-91-7 (3-Bromo-4-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-4-(trifluoromethyl)aniline
• CAS No: 172215-91-7
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD12828280
• CID: 1026695
• PubChem ID: 18614802
• Update Time: 2025-10-31

3-Bromo-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethyl)aniline
• 3-BROMO-4-TRIFLUOROMETHYLANILINE
• Benzenamine, 3-bromo-4-(trifluoromethyl)-
• CL8898
• WT82351
• CM11337
• AS05308
• 4-AMINO-2-BROMOBENZOTRIFLUORIDE
• AB0022814
• W3749
• ST24022727
• Z1741977959

• MDL： MFCD12828280
• Inchi： 1S/C7H5BrF3N/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H,12H2
• InChI Key： VMERAUXEEDONDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 238.95600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108 ºC (ligroine )
• Boiling Point: 244.5±40.0 ºC (760 Torr),
• Flash Point: 101.7±27.3 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.63130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-4-(trifluoromethyl)aniline

Recent Advances in the Application of 3-Bromo-4-(trifluoromethyl)aniline (CAS: 172215-91-7) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-(trifluoromethyl)aniline (CAS: 172215-91-7) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable applications of 3-Bromo-4-(trifluoromethyl)aniline is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of pyrimidine-based inhibitors using 3-Bromo-4-(trifluoromethyl)aniline as a key intermediate, showing promising activity against EGFR mutations in non-small cell lung cancer.

In addition to its role in kinase inhibitor development, 3-Bromo-4-(trifluoromethyl)aniline has been utilized in the synthesis of agrochemicals and materials science applications. A recent study in ACS Applied Materials & Interfaces explored its use in the preparation of fluorinated polymers with enhanced thermal stability and chemical resistance. The trifluoromethyl group in the compound contributes to the unique properties of these polymers, making them suitable for high-performance applications.

The compound's mechanism of action and metabolic pathways have also been subjects of recent investigation. A 2024 study in Drug Metabolism and Disposition elucidated the hepatic metabolism of 3-Bromo-4-(trifluoromethyl)aniline, identifying cytochrome P450 enzymes as primary mediators of its biotransformation. This research provides valuable insights into the pharmacokinetic profile of derivatives, aiding in the design of compounds with improved bioavailability and reduced toxicity.

Looking ahead, the versatility of 3-Bromo-4-(trifluoromethyl)aniline continues to inspire innovative research. Current efforts are focused on expanding its applications in targeted drug delivery systems and as a probe in chemical biology studies. With its unique structural features and reactivity, this compound remains a valuable asset in the toolkit of medicinal chemists and researchers in the chemical biology and pharmaceutical fields.